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Cephalochromin IC50 Values in Cell Lines

The table below summarizes the half-maximal inhibitory concentration (IC50) values of cephalochromin,

which represents the concentration needed to inhibit 50% of cell proliferation [1] [2].

Cell Line / Cell . Cephalochromin .
Cancer TypelOrigin Key Experimental Context

Type IC50 (uM)

A549 [3] [4] Non-Small Cell Lung 2.8 (at 48h) Human lung cancer cells; activity
Cancer involved GO/G1 cell cycle arrest

and mitochondrial disruption.

Healthy PBMCs Healthy Peripheral 3.7-8.8 Range of IC50 values in non-

[5] Blood Mononuclear cancerous cells, suggesting a
Cells potential therapeutic window.

Kasumi-1 [5] Acute Myeloid 0.45 Partially venetoclax-resistant AML
Leukemia (AML) cell line.

OCI-AML3 [5] Acute Myeloid Data point >20uM in  Highly venetoclax-resistant AML

Leukemia (AML)

graph

cell line; required combination
therapy for effect.
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Cell Line / Cell o Cephalochromin .
Cancer TypelOrigin Key Experimental Context

Type IC50 (M)

U-937 [5] Acute Myeloid Data point >20uM in  Partially venetoclax-resistant AML
Leukemia (AML) graph cell line.

Other AML lines Acute Myeloid Ranged from ~1 to 12 total AML cell lines were tested,

(e.g., HL-60, MV4-  Leukemia (AML) >20 showing variable sensitivity.

11, etc.) [5]

Experimental Protocol Summary

The primary data for AML cell lines was generated using the following standardized methodology [5]:

e Cell Lines: 12 human AML cell lines (HEL, HL-60, Kasumi-1, KU812, K-562, MOLM-13, MV4-11,
NB4, OCI-AML3, SET-2, THP-1, U-937).

e Compound Treatment: Cells were treated with a graded concentration range of cephalochromin
(0.000128, 0.0064, 0.032, 0.16, 0.8, 4, and 20 pM) for 72 hours.

¢ Viability Assay: Cell viability and proliferation were assessed using the MTT assay, a colorimetric
method that measures the activity of mitochondrial enzymes in living cells.

¢ IC50 Calculation: The IC50 values were derived from the concentration-response curves generated
from the MTT assay data.

o Additional Assays: Studies also used flow cytometry for cell cycle analysis (noting an increase in the
subG1 apoptotic population) and Western blotting to detect protein markers of apoptosis (e.g., PARP1
cleavage, yH2AX) and autophagy.

Molecular Mechanisms of Action

Cephalochromin exerts its antineoplastic effects through multiple interconnected mechanisms. The diagram

below illustrates the key signaling pathways and cellular processes it disrupts.
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Cephalochromin Mechanism of Action in Cancer Cells
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The diagram shows that cephalochromin's activity is pleiotropic, inducing several pro-death pathways

simultaneously [5] [3] [4]:

¢ Induces Mitochondrial Apoptosis: It triggers reactive oxygen species (ROS) generation and loss of
mitochondrial membrane potential, leading to cytochrome c release and activation of caspase-9 and
caspase-3, resulting in apoptotic cell death.

e Causes Cell Cycle Arrest: It downregulates key cell cycle regulators like cyclin D1, cyclin E, Cdk2,
and Cdk4, leading to a halt in the GO/G1 phase.

¢ Modulates Key Proteins: It reduces the expression of anti-apoptotic proteins like survivin and Bcl-
xL.

¢ Activates Autophagy and DNA Damage: It increases the autophagic marker LC3 Il, reduces
SQSTM1/p62, and increases yH2AX, a marker of DNA double-strand breaks.

Synergistic Potential with Venetoclax

A key finding is cephalochromin's ability to overcome resistance to venetoclax, a standard-of-care BCL-2

inhibitor [5].

¢ Resistance Models: In venetoclax-resistant cell lines (OCI-AML3, Kasumi-1, U-937),
cephalochromin alone showed varying efficacy but induced significant apoptosis when
combined with low doses of venetoclax.

¢ Proposed Mechanism: The synergy is partly attributed to cephalochromin's ability to reduce levels
of MCL-1, another anti-apoptotic protein often associated with venetoclax resistance, and its
induction of autophagy.

Key Takeaways for Researchers

e Potency Spectrum: Cephalochromin's potency is highly variable across different AML cell lines
(IC50 from sub-micromolar to >20uM), highlighting the importance of profiling it across specific
models of interest [5].

e Therapeutic Window: The lower IC50 in sensitive AML lines (e.g., Kasumi-1 at 0.45uM) compared to
healthy PBMCs (3.7-8.8uM) suggests a potential, albeit narrow, therapeutic window that warrants
further investigation [5].

e Overcoming Resistance: Its synergistic effect with venetoclax in resistant models positions
cephalochromin as a promising candidate for combination therapy regimens in difficult-to-treat AML

[5].

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s560021?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10430333/
https://pubmed.ncbi.nlm.nih.gov/24588135/
https://hub.tmu.edu.tw/en/publications/cephalochromin-induces-g0g1-cell-cycle-arrest-and-apoptosis-in-a5
https://www.smolecule.com/products/s560021?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10430333/
https://www.smolecule.com/products/s560021?utm_src=pdf-body
https://www.smolecule.com/products/s560021?utm_src=pdf-body
https://www.smolecule.com/products/s560021?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10430333/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10430333/
https://www.smolecule.com/products/s560021?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10430333/
https://www.smolecule.com/products/s560021?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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